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Compound of Interest

1,2-O-isopropylidene-alpha-D-
Compound Name:
xylofuranose

Cat. No.: B014968

Essential Safety and Handling Guide for 1,2-O-
Isopropylidene-alpha-D-xylofuranose

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with 1,2-O-Isopropylidene-alpha-D-xylofuranose
(CAS No. 20031-21-4). The following procedural steps and data are designed to ensure safe
handling, storage, and disposal of this compound in a laboratory setting.

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment
is recommended when handling 1,2-O-Isopropylidene-alpha-D-xylofuranose.[1][2][3]
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PPE Category Recommended Equipment  Specifications

Safety glasses with side Must meet European standard

Eye Protection )
shields or goggles EN 166.[1]

Nitrile rubber, neoprene,

natural rubber, or PVC gloves
Hand Protection Protective gloves are suitable. Inspect gloves for

permeability and breakthrough

time before use.[1]

Recommended, especially

Respiratory Protection Type N95 (US) respirator where dust may be generated.

[2]

Skin and Body Protection Appropriate protective clothing  To prevent skin exposure.[1]

Operational Plan: Step-by-Step Handling and
Storage

Proper handling and storage are critical for maintaining the integrity of 1,2-O-lsopropylidene-
alpha-D-xylofuranose and ensuring a safe laboratory environment.

Handling Protocol:

o Ventilation: Always handle the compound in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation of any dust or vapors.

» Personal Protective Equipment: Before commencing any work, ensure all recommended
PPE is worn correctly. This includes safety glasses, chemical-resistant gloves, and a lab
coat.[1]

e Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes.
[1] In case of accidental contact, rinse the affected area thoroughly with water.

e Hygiene Practices: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly
before breaks and after handling the compound.[1]
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Storage Protocol:

Storage Parameter Recommendation

Container Keep containers tightly closed.[1]

Atmosphere Store under an inert atmosphere.[1]

Temperature Keep refrigerated at 2-8°C to maintain product
quality.[2]

Environment Store in a dry, cool, and well-ventilated place.[1]

Moisture Protect from moisture.[1]

Incompatible Materials Avoid storage with strong oxidizing agents.

Disposal Plan

The disposal of 1,2-O-Isopropylidene-alpha-D-xylofuranose and its contaminated waste
must be conducted in accordance with local, state, and federal regulations.

Disposal Steps:

o Waste Identification: Waste codes are not product-specific but are determined by the
application for which the product was used. The user is responsible for assigning the
appropriate waste codes.

» Collection: Collect waste material in a designated, properly labeled, and sealed container.

e Disposal Route: Dispose of the chemical waste through a licensed professional waste
disposal service. Do not allow the chemical to enter drains or the environment.

Logical Workflow for Handling 1,2-O-lsopropylidene-
alpha-D-xylofuranose
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Review Safety Data Sheet (SDS)
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Figure 1: Workflow for Safe Handling of 1,2-O-Isopropylidene-alpha-D-xylofuranose

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1,2-O-Isopropylidene-alpha-D-xylofuranose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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